Cas no 102996-26-9 (1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-)
102996-26-9 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-
CAS No:102996-26-9
MF:C10H3Cl4N3
MW:306.962917566299
CID:185072
PubChem ID:175921
Update Time:2025-04-19
1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-
- 5-chloro-1-(2,4,6-trichlorophenyl)pyrazole-4-carbonitrile
- 5-Chloro-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile
- 102996-26-9
- 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(2,4,6-trichlorophenyl)-
- SCHEMBL10682964
- DTXSID70908145
-
- Inchi: 1S/C10H3Cl4N3/c11-6-1-7(12)9(8(13)2-6)17-10(14)5(3-15)4-16-17/h1-2,4H
- InChI Key: FWMNDOBDXWQNEC-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1N1C(=C(C#N)C=N1)Cl)Cl)Cl
Computed Properties
- Exact Mass: 304.90839
- Monoisotopic Mass: 304.908
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.64
- Boiling Point: 445.9°C at 760 mmHg
- Flash Point: 223.5°C
- Refractive Index: 1.686
- PSA: 41.61
- LogP: 4.35758
1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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